Nitric acid, ammonium calcium salt (11:1:5)
Nitric acid, ammonium calcium salt (11:1:5)
Brand Name:
Vulcanchem
CAS No.:
107630-41-1
VCID:
VC0027819
InChI:
InChI=1S/5Ca.11NO3.H3N/c;;;;;11*2-1(3)4;/h;;;;;;;;;;;;;;;;1H3/q5*+2;11*-1;/p+1
SMILES:
[NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
Ca5H4N12O33
Molecular Weight:
900.5 g/mol
Nitric acid, ammonium calcium salt (11:1:5)
CAS No.: 107630-41-1
Main Products
VCID: VC0027819
Molecular Formula: Ca5H4N12O33
Molecular Weight: 900.5 g/mol
| CAS No. | 107630-41-1 |
|---|---|
| Product Name | Nitric acid, ammonium calcium salt (11:1:5) |
| Molecular Formula | Ca5H4N12O33 |
| Molecular Weight | 900.5 g/mol |
| IUPAC Name | azanium;pentacalcium;undecanitrate |
| Standard InChI | InChI=1S/5Ca.11NO3.H3N/c;;;;;11*2-1(3)4;/h;;;;;;;;;;;;;;;;1H3/q5*+2;11*-1;/p+1 |
| Standard InChIKey | YITFBJNURHURMV-UHFFFAOYSA-O |
| SMILES | [NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | [NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
| Synonyms | Nitric acid, ammonium calcium salt (11:1:5) |
| PubChem Compound | 13828762 |
| Last Modified | Nov 11 2021 |
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